2,2',4,4',6-pentabromodiphenyl ether 2,2',4,4',6-pentabromodiphenyl ether BDE No 100 is a low acute toxicity pollutant, belonging to the class of polybrominated diphenyl ethers. It can be commercially used as a flame retardant additive in building materials, textiles, plastics, and electronic equipments.
1, 3, 5-Tribromo-2-(2, 4-dibromophenoxy)benzene, also known as pbde 100 or 2, 2', 3, 4, 4'-pentabromodiphenyl ether, belongs to the class of organic compounds known as bromodiphenyl ethers. Bromodiphenyl ethers are compounds that contain two benzene groups linked to each other via an ether bond, and where at least one ring is substituted with a bromo group. 1, 3, 5-Tribromo-2-(2, 4-dibromophenoxy)benzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 3, 5-tribromo-2-(2, 4-dibromophenoxy)benzene is primarily located in the membrane (predicted from logP).
2,4-dibromophenyl 2,4,6-tribromophenyl ether is a polybromodiphenyl ether that is diphenyl ether in which the hydrogens at the 2, 4, 6, 2', and 4' positions have been replaced by bromines.
Brand Name: Vulcanchem
CAS No.: 189084-64-8
VCID: VC20876331
InChI: InChI=1S/C12H5Br5O/c13-6-1-2-11(8(15)3-6)18-12-9(16)4-7(14)5-10(12)17/h1-5H
SMILES: C1=CC(=C(C=C1Br)Br)OC2=C(C=C(C=C2Br)Br)Br
Molecular Formula: C12H5Br5O
Molecular Weight: 564.7 g/mol

2,2',4,4',6-pentabromodiphenyl ether

CAS No.: 189084-64-8

Cat. No.: VC20876331

Molecular Formula: C12H5Br5O

Molecular Weight: 564.7 g/mol

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2,2',4,4',6-pentabromodiphenyl ether - 189084-64-8

Specification

Description BDE No 100 is a low acute toxicity pollutant, belonging to the class of polybrominated diphenyl ethers. It can be commercially used as a flame retardant additive in building materials, textiles, plastics, and electronic equipments.
1, 3, 5-Tribromo-2-(2, 4-dibromophenoxy)benzene, also known as pbde 100 or 2, 2', 3, 4, 4'-pentabromodiphenyl ether, belongs to the class of organic compounds known as bromodiphenyl ethers. Bromodiphenyl ethers are compounds that contain two benzene groups linked to each other via an ether bond, and where at least one ring is substituted with a bromo group. 1, 3, 5-Tribromo-2-(2, 4-dibromophenoxy)benzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 3, 5-tribromo-2-(2, 4-dibromophenoxy)benzene is primarily located in the membrane (predicted from logP).
2,4-dibromophenyl 2,4,6-tribromophenyl ether is a polybromodiphenyl ether that is diphenyl ether in which the hydrogens at the 2, 4, 6, 2', and 4' positions have been replaced by bromines.
CAS No. 189084-64-8
Molecular Formula C12H5Br5O
Molecular Weight 564.7 g/mol
IUPAC Name 1,3,5-tribromo-2-(2,4-dibromophenoxy)benzene
Standard InChI InChI=1S/C12H5Br5O/c13-6-1-2-11(8(15)3-6)18-12-9(16)4-7(14)5-10(12)17/h1-5H
Standard InChI Key NSKIRYMHNFTRLR-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1Br)Br)OC2=C(C=C(C=C2Br)Br)Br
Canonical SMILES C1=CC(=C(C=C1Br)Br)OC2=C(C=C(C=C2Br)Br)Br
Melting Point 97-98°C

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